Cas no 2383634-25-9 (1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid)

1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmacologically active compounds. Its structure features a cyclobutyl-substituted piperidine core, which enhances conformational rigidity, and a benzyloxycarbonyl (Cbz) protecting group, offering selective deprotection under mild conditions. The carboxylic acid moiety provides a functional handle for further derivatization, enabling applications in peptide coupling and heterocycle formation. This compound is well-suited for medicinal chemistry research, where its stability and reactivity facilitate the development of novel bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic workflows.
1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid structure
2383634-25-9 structure
Product Name:1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid
CAS No:2383634-25-9
MF:C18H23NO4
MW:317.37952542305
CID:6083849
PubChem ID:165895484
Update Time:2025-05-25

1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1670623
    • 2383634-25-9
    • 1-[(benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid
    • 1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid
    • Inchi: 1S/C18H23NO4/c20-17(21)15-9-10-16(14-7-4-8-14)19(11-15)18(22)23-12-13-5-2-1-3-6-13/h1-3,5-6,14-16H,4,7-12H2,(H,20,21)
    • InChI Key: IEKQPFACPBUXQW-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CC(C(=O)O)CCC1C1CCC1)=O

Computed Properties

  • Exact Mass: 317.16270821g/mol
  • Monoisotopic Mass: 317.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.8Ų

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1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid Related Literature

Additional information on 1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid

Comprehensive Analysis of 1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid (CAS No. 2383634-25-9): Applications and Innovations

In the rapidly evolving field of pharmaceutical chemistry, 1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid (CAS No. 2383634-25-9) has emerged as a compound of significant interest. This piperidine derivative is widely recognized for its potential in drug discovery, particularly in the development of novel small-molecule therapeutics. Researchers and industry professionals are increasingly exploring its applications due to its unique structural features, including the cyclobutyl moiety and carboxylic acid functional group, which enhance its binding affinity and metabolic stability.

The compound's benzyloxycarbonyl (Cbz) protecting group is a critical feature, enabling selective reactions in multi-step synthetic pathways. This attribute aligns with the growing demand for precision chemistry in the synthesis of complex molecules. Recent studies highlight its utility in peptide mimetics and enzyme inhibitors, addressing key challenges in targeted drug delivery and bioavailability optimization. As the pharmaceutical industry shifts toward personalized medicine, compounds like 1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid are gaining traction for their modular design and adaptability.

From a synthetic perspective, the compound's CAS No. 2383634-25-9 serves as a unique identifier, facilitating global collaboration and regulatory compliance. Its inclusion in high-throughput screening libraries underscores its relevance in AI-driven drug discovery, a trending topic in 2024. Innovations in computational chemistry and machine learning have accelerated the identification of its potential targets, such as G-protein-coupled receptors (GPCRs) and kinases, which are pivotal in treating chronic diseases.

Environmental and safety considerations are also paramount. The compound's green chemistry profile—emphasizing low toxicity and biodegradable intermediates—resonates with the industry's push toward sustainable synthesis. This aligns with frequent search queries like "eco-friendly pharmaceutical intermediates" and "non-toxic Cbz-protected compounds," reflecting broader societal concerns about environmental impact.

In summary, 1-[(Benzyloxy)carbonyl]-6-cyclobutylpiperidine-3-carboxylic acid exemplifies the intersection of cutting-edge research and practical applications. Its versatility in medicinal chemistry, combined with its compatibility with next-gen technologies, positions it as a key player in the future of therapeutic development. As interest in structure-activity relationships (SAR) grows, this compound is poised to remain a focal point for innovation.

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